Cas no 25373-52-8 (2-(1H-Imidazol-1-yl)benzenecarboxamide)

• Product Name: 2-(1H-Imidazol-1-yl)benzenecarboxamide
• CAS No: 25373-52-8
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD00127076
• CID: 257742
• PubChem ID: 1487838
• Update Time: 2025-06-14

2-(1H-Imidazol-1-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-(1H-imidazol-1-yl)-
• 2-(1H-IMIDAZOL-1-YL)BENZENECARBOXAMIDE
• 2-imidazol-1-ylbenzamide
• 1-(2-Carbamylphenyl)imidazol
• 2-(imidazol-1-yl)benzamide
• 2,6-DICHLOROBENZOTRIFLUORIDE
• 2-imidazolylbenzamide
• 3-(2-Carboxyamidophenyl)-imidazol
• imidazolylbenzenecarboxamide
• J-505347
• 2-(1H-imidazol-1-yl)benzamide
• SCHEMBL7364258
• HMS1368C16
• AKOS005069464
• 25373-52-8
• DTXSID10363375
• FT-0679991
• Bionet2_001461
• CS-0336185
• 11A-032
• MFCD00127076
• 2-(1H-Imidazol-1-yl)benzenecarboxamide

• MDL： MFCD00127076
• Inchi： 1S/C10H9N3O/c11-10(14)8-3-1-2-4-9(8)13-6-5-12-7-13/h1-7H,(H2,11,14)
• InChI Key： LCERCEHXDJYDTA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N1C=NC=C1)N

Computed Properties

• Exact Mass: 187.07500
• Monoisotopic Mass: 187.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.28
• Melting Point: 176-178°
• Boiling Point: 408.5°Cat760mmHg
• Flash Point: 200.8°C
• Refractive Index: 1.65
• PSA: 60.91000
• LogP: 1.67150

2-(1H-Imidazol-1-yl)benzenecarboxamide Security Information

• HazardClass：IRRITANT

Additional information on 2-(1H-Imidazol-1-yl)benzenecarboxamide

Comprehensive Overview of 2-(1H-Imidazol-1-yl)benzenecarboxamide (CAS No. 25373-52-8)

2-(1H-Imidazol-1-yl)benzenecarboxamide, identified by its CAS number 25373-52-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring and a benzamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for imidazole derivatives like 2-(1H-Imidazol-1-yl)benzenecarboxamide has surged due to their role in developing antifungal agents and anti-inflammatory drugs. A growing trend in AI-driven drug discovery has further highlighted the importance of such compounds, as computational models predict their interactions with biological targets. Searches for "imidazole-based drug candidates" or "CAS 25373-52-8 applications" have spiked, reflecting the compound's relevance in modern medicinal chemistry.

The synthesis of 2-(1H-Imidazol-1-yl)benzenecarboxamide typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its purity and stability are critical for research, prompting discussions on "optimized synthesis routes for imidazole carboxamides" in academic forums. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with industry standards.

Beyond pharmaceuticals, 25373-52-8 is explored in material science for designing functional polymers and coordination complexes. Its chelating properties make it valuable in catalysis and sensor development. Environmental scientists also investigate its biodegradability, addressing concerns about sustainable chemical practices—a hot topic aligned with global green chemistry initiatives.

For researchers sourcing 2-(1H-Imidazol-1-yl)benzenecarboxamide, questions often arise about "suppliers of high-purity imidazole derivatives" or "25373-52-8 solubility data." Reputable suppliers provide detailed technical datasheets, including storage conditions and safety guidelines, to facilitate experimental reproducibility. The compound's molecular weight (217.23 g/mol) and melting point are frequently referenced in peer-reviewed studies.

In summary, CAS 25373-52-8 represents a critical building block in advancing life sciences and advanced materials. Its integration into high-throughput screening platforms and computational modeling tools underscores its interdisciplinary appeal. As innovation accelerates, this compound will likely remain pivotal in addressing challenges like drug resistance and smart material design.